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  3. 4-{3-[(1-(4-bromo-2-methylphenyl)-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid
4-{3-[(1-(4-bromo-2-methylphenyl)-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid 4-{3-[(1-(4-bromo-2-methylphenyl)-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0905043
InChI: InChI=1S/C25H19BrClN3O4S/c1-12-8-16(26)4-7-21(12)30-23(32)19(22(31)28-25(30)35)10-15-9-13(2)29(14(15)3)17-5-6-18(24(33)34)20(27)11-17/h4-11H,1-3H3,(H,33,34)(H,28,31,35)/b19-10+
SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)C(=O)O)Cl)C)C=C3C(=O)NC(=S)N(C3=O)C4=C(C=C(C=C4)Br)C
Molecular Formula: C25H19BrClN3O4S
Molecular Weight: 572.9 g/mol

4-{3-[(1-(4-bromo-2-methylphenyl)-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid

CAS No.:

Cat. No.: VC0905043

Molecular Formula: C25H19BrClN3O4S

Molecular Weight: 572.9 g/mol

* For research use only. Not for human or veterinary use.

4-{3-[(1-(4-bromo-2-methylphenyl)-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2,5-dimethyl-1H-pyrrol-1-yl}-2-chlorobenzoic acid -

Specification

Molecular Formula C25H19BrClN3O4S
Molecular Weight 572.9 g/mol
IUPAC Name 4-[3-[(E)-[1-(4-bromo-2-methylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]-2-chlorobenzoic acid
Standard InChI InChI=1S/C25H19BrClN3O4S/c1-12-8-16(26)4-7-21(12)30-23(32)19(22(31)28-25(30)35)10-15-9-13(2)29(14(15)3)17-5-6-18(24(33)34)20(27)11-17/h4-11H,1-3H3,(H,33,34)(H,28,31,35)/b19-10+
Standard InChI Key YWEYATXLFZGAGS-VXLYETTFSA-N
Isomeric SMILES CC1=CC(=C(N1C2=CC(=C(C=C2)C(=O)O)Cl)C)/C=C/3\C(=O)NC(=S)N(C3=O)C4=C(C=C(C=C4)Br)C
SMILES CC1=CC(=C(N1C2=CC(=C(C=C2)C(=O)O)Cl)C)C=C3C(=O)NC(=S)N(C3=O)C4=C(C=C(C=C4)Br)C
Canonical SMILES CC1=CC(=C(N1C2=CC(=C(C=C2)C(=O)O)Cl)C)C=C3C(=O)NC(=S)N(C3=O)C4=C(C=C(C=C4)Br)C

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